Cas no 18395-29-4 (Silane,(1,1-dimethylethyl)trimethoxy-)

• Product Name: Silane,(1,1-dimethylethyl)trimethoxy-
• CAS No: 18395-29-4
• MF: C₇H₁₈O₃Si
• MW: 178.301523685455
• MDL: MFCD03840339
• CID: 122964
• PubChem ID: 4642094
• Update Time: 2025-04-18

Silane,(1,1-dimethylethyl)trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Silane,(1,1-dimethylethyl)trimethoxy-
• t-BUTYLTRIMETHOXYSILANE
• tert-butyl(trimethoxy)silane
• Silane,(1,1-dimethylethyl)trimethoxy
• tert-Butyltrimethoxysilan
• TERT-BUTYLTRIMETHOXYSILANE
• Trimethoxy(2-Methyl-2-Propanyl)Silane
• Trimethoxy-tert.-butyl-silan
• DTXSID80405155
• 18395-29-4
• SCHEMBL103787
• MFCD03840339
• FT-0694041
• Silane, (1,1-diMethylethyl)triMethoxy-
• DB-321500

• MDL： MFCD03840339
• Inchi： 1S/C7H18O3Si/c1-7(2,3)11(8-4,9-5)10-6/h1-6H3
• InChI Key： HXLWJGIPGJFBEZ-UHFFFAOYSA-N
• SMILES： [Si](C(C)(C)C)(OC)(OC)OC

Computed Properties

• Exact Mass: 178.10300
• Monoisotopic Mass: 178.10252097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0,903 g/cm3
• Melting Point: <0°C
• Boiling Point: 140-141°C
• Flash Point: 33°C
• Refractive Index: 1.3941
• PSA: 27.69000
• LogP: 1.66460
• Vapor Pressure: 7.6±0.2 mmHg at 25°C

Silane,(1,1-dimethylethyl)trimethoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16
• TSCA：No
• Risk Phrases：R10; R36/37/38
• Safety Term：S16-26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)